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Compound of Interest

Compound Name: 1,1,1-Tribromopropane

Cat. No.: B14695829 Get Quote

A Guide for Researchers and Drug Development Professionals

Disclaimer: Information regarding the specific reactivity, handling, and toxicology of 1,1,1-
tribromopropane is not extensively documented in publicly available literature. This guide has

been developed by synthesizing data from its isomers (e.g., 1,2,3-tribromopropane) and

established chemical principles for polyhalogenated alkanes. All procedures should be

conducted with extreme caution, on the smallest possible scale, and within a properly

functioning chemical fume hood by trained personnel. A thorough risk assessment should be

performed before any new procedure is undertaken.

Section 1: Frequently Asked Questions (FAQs) -
Core Properties and Hazards
This section addresses fundamental questions regarding 1,1,1-tribromopropane, focusing on

its chemical identity and inferred hazards based on its structure.

Q1: What is 1,1,1-tribromopropane?

1,1,1-Tribromopropane is a halogenated organic compound. It consists of a three-carbon

propane chain where three bromine atoms are attached to the first carbon atom (C1).[1][2]
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Property Value Source

Molecular Formula C₃H₅Br₃ [1][2]

Molecular Weight 280.78 g/mol [1][2]

CAS Number 62127-61-1 [2]

Appearance
Likely a colorless to pale

yellow liquid
[3]

Solubility

Expected to be insoluble in

water; soluble in organic

solvents like alcohols and

ethers.[3]

Q2: What are the primary, anticipated hazards of 1,1,1-tribromopropane?

Based on analogous compounds like 1,2,3-tribromopropane, 1,1,1-tribromopropane should

be handled as a hazardous substance.[4][5] Anticipated hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][5]

Irritation: Causes skin and serious eye irritation.[4][5] May cause respiratory irritation.[5]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Reactivity: Can decompose when heated to emit toxic fumes of bromide. It is also sensitive

to light and may polymerize.[6]

Q3: Why is it difficult to find specific safety and handling data for this isomer?

The 1,1,1-tribromo isomer is less common in synthesis and research compared to other

isomers like 1,2,3-tribromopropane.[3][7] Consequently, it has not been the subject of extensive

toxicological or reactivity studies. Therefore, safety protocols must be conservatively

extrapolated from data on similar polybrominated alkanes.
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Section 2: Troubleshooting Guide - Storage &
Stability Issues
Proper storage is critical to maintaining the integrity of 1,1,1-tribromopropane and ensuring

experimental reproducibility.

Q1: My bottle of 1,1,1-tribromopropane has turned yellow/brown. What has happened, and

can I still use it?

Causality: A yellow or brown discoloration is a strong indicator of chemical decomposition. This

is common in brominated alkanes and is typically caused by the liberation of elemental bromine

(Br₂) or hydrogen bromide (HBr) gas.[6] This process can be initiated or accelerated by:

Photodecomposition: Exposure to UV or ambient light.

Thermal Stress: Storage at elevated temperatures.

Contaminants: Presence of metallic impurities or acidic residues that can catalyze

degradation.

Troubleshooting Protocol:

DO NOT USE DIRECTLY. The acidic byproducts (HBr) and reactive bromine can interfere

with most chemical reactions, especially those involving base-sensitive functional groups or

metal catalysts.

Assess the Severity: A pale yellow tint may be salvageable, while a dark brown or black color

indicates extensive decomposition, and the reagent should be disposed of.

Purification of Lightly Discolored Reagent: If deemed necessary, you can attempt to purify

the material by passing it through a short plug of basic or neutral activated alumina to

remove acidic impurities.

Re-storage: After purification, immediately transfer the clear liquid to a clean, dry, amber

glass bottle and purge the headspace with an inert gas (Argon or Nitrogen) before sealing.

Store according to the recommended conditions below.
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Workflow: Handling Discolored 1,1,1-Tribromopropane

Sample is Discolored
(Yellow/Brown)

Assess Severity

Pale Yellow

Minor

Dark Brown / Black

Severe

Purify:
Pass through Alumina Plug

Dispose of as
Hazardous Halogenated Waste

Check for Clarity & Color

Clear & Colorless Still Colored

Use Immediately with Caution
(Small Scale First)
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Logical Pathway for Safe Disposal

Unused or Quenched
1,1,1-Tribromopropane

Dilute with a
Non-Reactive Solvent

(e.g., Toluene)

Slowly Transfer to
Designated Waste Container

Label Container:
'HALOGENATED ORGANIC WASTE'

+ List Contents

Store Securely in
Satellite Accumulation Area

Contact EHS for
Final Disposal

Disposal Complete

Click to download full resolution via product page

Caption: A sequential guide for the safe and compliant disposal of 1,1,1-tribromopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1,1-Tribromopropane | C3H5Br3 | CID 12565107 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1,1,1-tribromopropane [webbook.nist.gov]

3. CAS 96-11-7: 1,2,3-Tribromopropane | CymitQuimica [cymitquimica.com]

4. tcichemicals.com [tcichemicals.com]

5. fishersci.com [fishersci.com]

6. synquestlabs.com [synquestlabs.com]

7. 1,2,3-Tribromopropane - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Technical Support Center: 1,1,1-Tribromopropane
Handling and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14695829#challenges-in-handling-and-storing-1-1-1-
tribromopropane]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14695829?utm_src=pdf-body
https://www.benchchem.com/product/b14695829?utm_src=pdf-body
https://www.benchchem.com/product/b14695829?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Tribromopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Tribromopropane
https://webbook.nist.gov/cgi/cbook.cgi?ID=62127611&Units=SI
https://cymitquimica.com/cas/96-11-7/
https://www.tcichemicals.com/BE/en/sds/T0355_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0375222&productDescription=123-TRIBROMOPROPANE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-B-23.pdf
https://en.wikipedia.org/wiki/1,2,3-Tribromopropane
https://www.benchchem.com/product/b14695829#challenges-in-handling-and-storing-1-1-1-tribromopropane
https://www.benchchem.com/product/b14695829#challenges-in-handling-and-storing-1-1-1-tribromopropane
https://www.benchchem.com/product/b14695829#challenges-in-handling-and-storing-1-1-1-tribromopropane
https://www.benchchem.com/product/b14695829#challenges-in-handling-and-storing-1-1-1-tribromopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14695829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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